Cas no 2770534-18-2 ((9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate
• CAS No: 2770534-18-2
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 5804901
• PubChem ID: 165992827
• Update Time: 2025-06-11

(9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate
• 2770534-18-2
• EN300-37398226

• Inchi： 1S/C22H19N3O2/c1-2-7-20(21-23-12-13-24-21)25-22(26)27-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h1,3-6,8-13,19-20H,7,14H2,(H,23,24)(H,25,26)
• InChI Key： BQCWLBGYWOXGDD-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C1=NC=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 357.147726857g/mol
• Monoisotopic Mass: 357.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate (CAS No. 2770534-18-2)

The compound (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate, identified by its CAS number 2770534-18-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorene and imidazole moieties in its molecular framework suggests a unique set of pharmacological properties that make it a promising candidate for further exploration.

The fluorene ring, a well-known component in various bioactive molecules, contributes to the compound's stability and solubility characteristics. Its aromatic nature allows for effective interactions with biological targets, making it a valuable scaffold in the design of novel therapeutic agents. On the other hand, the imidazole moiety is known for its role in modulating enzyme activity and receptor binding, which is crucial for developing drugs that target specific biological pathways.

The carbamate functional group at the N-terminal position of the molecule introduces a polar region that can enhance binding affinity to biological targets. This feature is particularly important in drug design, as it allows for precise interactions with specific residues on proteins or enzymes. Additionally, the butynyl chain connecting the imidazole and carbamate groups adds another layer of structural complexity, which can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The combination of fluorene and imidazole in (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate positions it as a versatile tool for investigating novel therapeutic strategies. For instance, research has demonstrated that such hybrid molecules can exhibit dual-targeting capabilities, simultaneously interacting with multiple biological pathways to achieve a synergistic effect.

In the realm of drug discovery, computational methods have played a pivotal role in predicting the potential activity of novel compounds. Advanced molecular modeling techniques have been employed to simulate the interactions between (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate and various biological targets. These simulations have provided valuable insights into its binding affinity and mode of action, guiding further optimization efforts.

Experimental validation of these computational predictions has been crucial in confirming the compound's potential. In vitro assays have been conducted to assess its activity against relevant biological targets, including enzymes and receptors implicated in various diseases. Preliminary results have shown promising efficacy, particularly in contexts where dual-targeting strategies are employed.

The synthesis of (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yl)but-3-yn-1-yl]carbamate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been utilized to construct the complex framework efficiently.

The purity and stability of the compound are critical factors that influence its suitability for further applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to confirm its structural integrity and chemical purity.

As research continues to evolve, the applications of (9H-fluoren-9-yl)methyl N-[1-(1H-imidazol-2-yll)butinl)-l-carbamate are expected to expand. Its unique structural features make it a versatile platform for developing novel therapeutics targeting a wide range of diseases. Collaborative efforts between academic researchers and industry scientists are essential to fully harness its potential.

In conclusion, (9H-fluoren-llylmethyl N-[l-(lH-imidazol-z-yll)butinl)-l-carbamate (CAS No. 2770534-l8-l) stands out as a promising compound with significant implications for pharmaceutical research and development. Its intricate structure, combined with its demonstrated potential in preclinical studies, makes it a valuable asset in the quest for innovative therapeutic solutions.